Hexamethylenediamine

Specification

• Description: Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion.; Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon.; Hexane-1,6-diamine is a C6 alkane-alpha,omega-diamine. It has a role as a human xenobiotic metabolite. It derives from a hydride of a hexane.; See also: Polihexanide (monomer of); Nylon 612 (14000 MW) (monomer of); Polihexanide hydrochloride (monomer of) ... View More ...
• CAS No.: 124-09-4
• Molecular Formula: C6H16N2
• Molecular Weight: 116.20 g/mol
• IUPAC Name: hexane-1,6-diamine
• Standard InChI: InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2
• Standard InChI Key: NAQMVNRVTILPCV-UHFFFAOYSA-N
• SMILES: C(CCCN)CCN
• Canonical SMILES: C(CCCN)CCN
• Boiling Point: 401 °F at 760 mmHg (NTP, 1992); 205 °C; 199-205 °C; 401 °F
• Colorform: COLORLESS LEAFLETS; RHOMBIC BIPYRAMIDAL PLATES
• Flash Point: 178 °F (NTP, 1992); 85 °C; 160 °F OC; 85 °C c.c.; 178 °F
• Melting Point: 108 °F (NTP, 1992); 42 °C; 23-41 °C; 108 °F